3-Chloro-5,8-difluoroquinolin-4(1H)-one

• CAS No.: 1204810-44-5
• Molecular Formula: C9H4ClF2NO
• Molecular Weight: 215.584
• IUPAC Name: 3-chloro-5,8-difluoro-1H-quinolin-4-one
• InChI: InChI=1S/C9H4ClF2NO/c10-4-3-13-8-6(12)2-1-5(11)7(8)9(4)14/h1-3H,(H,13,14)
• InChI Key: NUDDSSJWIZBTRY-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1F)C(=O)C(=CN2)Cl)F
• Synonyms: 3-Chloro-5,8-difluoro-4-hydroxyquinoline

Description

3-Chloro-5,8-difluoroquinolin-4(1H)-one is a halogenated quinolinone derivative characterized by a bicyclic aromatic framework. Its molecular formula is C₉H₄ClF₂NO, with a calculated molecular weight of 229.6 g/mol. The compound features a quinolin-4(1H)-one core substituted with:

• A chlorine atom at position 3,
• Fluorine atoms at positions 5 and 8.

The presence of halogens significantly influences its physicochemical properties.

Comparison with Similar Compounds

3-Bromo-5,8-difluoroquinolin-4(1H)-one

Molecular Formula: C₉H₄BrF₂NO Molecular Weight: 274.357 g/mol Substituents: Bromine (position 3), fluorine (positions 5 and 8). Key Differences:

• The bromo derivative’s molecular weight is ~44.7 g/mol higher, which may affect solubility and crystallinity.

Streptochlorin

Structure: A natural quinolinone derivative (exact substituents unspecified in evidence). Key Differences:

• Streptochlorin lacks the trifluorinated and chlorinated substitution pattern, likely reducing its halogen-dependent reactivity and biological potency compared to the target compound.
• Natural derivatives like streptochlorin are often explored for antifungal and anticancer activities, whereas synthetic halogenated analogs may exhibit enhanced stability and tunable properties .

3-Chloro-5:4'-dinitro-4-hydroxydiphenyl

Molecular Formula: Not explicitly provided (). Substituents: Chlorine (position 3), nitro groups (positions 5 and 4'), hydroxyl (position 4). Key Differences:

• The diphenyl backbone differs from the quinolinone core, altering conjugation and aromatic interactions.
• Nitro groups introduce strong electron-withdrawing effects, increasing acidity and reactivity compared to fluoro substituents. Thermal Stability: Sublimes at 200°C, suggesting higher thermal stability than halogenated quinolinones .

Data Table: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-Chloro-5,8-difluoroquinolin-4(1H)-one	C₉H₄ClF₂NO	229.6	Cl (C3), F (C5, C8)	High electronegativity, potential H-bonding
3-Bromo-5,8-difluoroquinolin-4(1H)-one	C₉H₄BrF₂NO	274.357	Br (C3), F (C5, C8)	Increased lipophilicity, higher molecular weight
3-Chloro-5:4'-dinitro-4-hydroxydiphenyl	Not provided	Not provided	Cl (C3), NO₂ (C5, C4'), OH (C4)	Sublimes at 200°C, nitro-enhanced reactivity

Research Findings and Implications

• Halogen Effects: Chlorine and fluorine in the target compound likely improve metabolic stability and binding affinity compared to non-halogenated analogs. Bromine substitution (as in the bromo analog) may enhance bioavailability but could reduce solubility .
• Synthetic Utility: The trifluorinated and chlorinated structure positions 3-Chloro-5,8-difluoroquinolin-4(1H)-one as a versatile intermediate for further functionalization, such as Suzuki coupling or nucleophilic substitution reactions.
• Antimicrobial Potential: While direct evidence is lacking, structurally related halogenated furanones (e.g., F105 in ) exhibit antimicrobial activity, suggesting possible shared mechanisms .

Methodological Considerations

Characterization of such compounds typically employs crystallographic tools (e.g., SHELXL , WinGX ) for structure elucidation and NMR/spectroscopic techniques (as implied in ). Differences in melting points, solubility, and stability among analogs necessitate tailored analytical protocols.